Cas no 1261942-30-6 (5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methylphenol)

5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methylphenol is a fluorinated phenolic compound featuring an ethylcarbamoyl substituent, which enhances its potential for applications in medicinal chemistry and material science. The presence of the fluorine atom and the ethylcarbamoyl group contributes to its unique electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural characteristics suggest utility in drug discovery, particularly for targeting specific enzyme interactions or receptor binding. The compound's stability and solubility profile further support its use in advanced chemical research. Careful handling is recommended due to its reactive functional groups.

5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methylphenol structure

1261942-30-6 structure

Product Name:5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methylphenol

CAS No:1261942-30-6

MF:C₁₆H₁₆FNO₂

MW:273.302147865295

MDL:MFCD18313457

CID:2764979

PubChem ID:53219150

Update Time:2025-05-28

5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methylphenol Chemical and Physical Properties

Names and Identifiers

- 5-[4-(ETHYLCARBAMOYL)-3-FLUOROPHENYL]-2-METHYLPHENOL
- DTXSID00684026
- N-Ethyl-3-fluoro-3'-hydroxy-4'-methyl[1,1'-biphenyl]-4-carboxamide
- MFCD18313457
- 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methylphenol, 95%
- 1261942-30-6
- 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methylphenol
- MDL： MFCD18313457
- Inchi： 1S/C16H16FNO2/c1-3-18-16(20)13-7-6-11(8-14(13)17)12-5-4-10(2)15(19)9-12/h4-9,19H,3H2,1-2H3,(H,18,20)
- InChI Key： RBGXNHPVAYFKLN-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C(NCC)=O)C1C=CC(C)=C(C=1)O

Computed Properties

Exact Mass: 273.11650692Da
Monoisotopic Mass: 273.11650692Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 49.3Å²

5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319470-5 g	5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methylphenol, 95%; .	1261942-30-6	95%	5g	€1,159.00	2022-08-31
abcr	AB319470-5g	5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methylphenol, 95%; .	1261942-30-6	95%	5g	€1159.00	2025-04-21